Cas no 166171-16-0 (3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI))

• Product Name: 3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
• CAS No: 166171-16-0
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 904920
• PubChem ID: 45099414
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
• ENDO-9-METHYL-3,9-DIAZABICYCLO[3.3.1]NONAN-7-AMINE
• 166171-16-0
• 9-Methyl-3,9-diazabicyclo[3.3.1]nonan-7-amine

• Inchi： 1S/C8H17N3/c1-11-7-2-6(9)3-8(11)5-10-4-7/h6-8,10H,2-5,9H2,1H3
• InChI Key： LZXLQRDMXYCOAE-UHFFFAOYSA-N
• SMILES： N1(C)C2CNCC1CC(C2)N

Computed Properties

• Exact Mass: 155.14200
• Monoisotopic Mass: 155.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 16
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 41.3A^2

Experimental Properties

• PSA: 41.29000
• LogP: 0.34670